Cas no 909253-26-5 (4-(4-methyl-1-piperazinyl)-Benzamide)

• Product Name: 4-(4-methyl-1-piperazinyl)-Benzamide
• CAS No: 909253-26-5
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• MDL: MFCD16990502
• CID: 1121132
• PubChem ID: 22321594
• Update Time: 2025-10-31

4-(4-methyl-1-piperazinyl)-Benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-1-piperazinyl)-Benzamide
• 4-(4-Methylpiperazin-1-yl)benzamide
• 909253-26-5
• MFCD16990502
• TS-03145
• YUVVFVSCHNTYIR-UHFFFAOYSA-N
• SCHEMBL1397464
• AKOS026675856
• DB-088443

• MDL： MFCD16990502
• Inchi： 1S/C12H17N3O/c1-14-6-8-15(9-7-14)11-4-2-10(3-5-11)12(13)16/h2-5H,6-9H2,1H3,(H2,13,16)
• InChI Key： YUVVFVSCHNTYIR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N1CCN(C)CC1)N

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.6Ų

Additional information on 4-(4-methyl-1-piperazinyl)-Benzamide

Introduction to 4-(4-methyl-1-piperazinyl)-Benzamide (CAS No. 909253-26-5)

4-(4-methyl-1-piperazinyl)-benzamide, also known by its CAS number 909253-26-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring and a benzamide moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The piperazine ring, a key component of 4-(4-methyl-1-piperazinyl)-benzamide, is a versatile pharmacophore that is widely used in the design of various drugs due to its ability to modulate the activity of several biological targets. The presence of the methyl group on the piperazine ring can influence the compound's lipophilicity and binding affinity, making it an attractive candidate for drug development.

The benzamide moiety, another critical structural element, is known for its ability to interact with specific protein targets, such as enzymes and receptors. This interaction can lead to a variety of pharmacological effects, including anti-inflammatory, analgesic, and anticonvulsant activities. The combination of the piperazine ring and the benzamide moiety in 4-(4-methyl-1-piperazinyl)-benzamide suggests that it may have a broad spectrum of biological activities.

Recent studies have explored the potential therapeutic applications of 4-(4-methyl-1-piperazinyl)-benzamide. One notable area of research is its use as an anti-inflammatory agent. In vitro and in vivo studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that 4-(4-methyl-1-piperazinyl)-benzamide may have potential in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-(4-methyl-1-piperazinyl)-benzamide has also been investigated for its analgesic effects. Preclinical studies have demonstrated that this compound can reduce pain sensitivity in animal models of neuropathic pain. The mechanism underlying these analgesic effects is thought to involve the modulation of nociceptive pathways in the central nervous system. These findings highlight the potential of 4-(4-methyl-1-piperazinyl)-benzamide as a novel analgesic agent for managing chronic pain conditions.

The safety profile of 4-(4-methyl-1-piperazinyl)-benzamide has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 4-(4-methyl-1-piperazinyl)-benzamide (CAS No. 909253-26-5) is a promising compound with potential therapeutic applications in various medical fields. Its unique structural features and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses, paving the way for new treatment options for patients suffering from inflammatory diseases and chronic pain conditions.